Cas no 1553386-58-5 (Cyclopentane, [1-(chloromethyl)-1-methylpropyl]-)

• Product Name: Cyclopentane, [1-(chloromethyl)-1-methylpropyl]-
• CAS No: 1553386-58-5
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5282691
• Update Time: 2025-05-25

Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, [1-(chloromethyl)-1-methylpropyl]-

• Inchi： 1S/C10H19Cl/c1-3-10(2,8-11)9-6-4-5-7-9/h9H,3-8H2,1-2H3
• InChI Key： CXWWRTDXQBSRJZ-UHFFFAOYSA-N
• SMILES： C1(C(CCl)(C)CC)CCCC1

Additional information on Cyclopentane, [1-(chloromethyl)-1-methylpropyl]-

Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- (CAS No. 1553386-58-5): A Comprehensive Overview in Modern Chemical Research

The compound Cyclopentane, [1-(chloromethyl)-1-methylpropyl]-, identified by the CAS number 1553386-58-5, represents a fascinating molecule with significant implications in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in synthetic chemistry and drug development. Understanding its chemical properties, synthesis methods, and emerging research applications is crucial for leveraging its full potential in scientific endeavors.

In the realm of organic chemistry, the structure of Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- is notable for its cyclopentane backbone substituted with a chloromethyl group and a methylpropyl group. This configuration imparts distinct reactivity and functionality to the molecule, making it a valuable intermediate in various synthetic pathways. The presence of the chloromethyl group, in particular, opens up possibilities for further functionalization through nucleophilic substitution reactions, enabling the creation of more complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- as a building block in pharmaceutical synthesis. Researchers have demonstrated its role in constructing heterocyclic compounds, which are prevalent in many bioactive molecules. The ability to introduce diverse functional groups at specific positions on the cyclopentane ring allows for the design of molecules with tailored biological activities. This has led to increased interest in exploring its applications in drug discovery and development.

One of the most compelling aspects of Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- is its potential as a precursor for novel therapeutic agents. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including antimicrobial and anti-inflammatory effects. The chloromethyl group serves as a versatile handle for further derivatization, enabling researchers to modify the molecule's pharmacokinetic and pharmacodynamic profiles. This flexibility has made it an attractive candidate for investigating new drug candidates targeting various diseases.

The synthesis of Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the alkylation of cyclopentanone with appropriate alkyl halides followed by functional group transformations. Advances in catalytic systems have improved the efficiency of these reactions, reducing both reaction times and waste generation. Such improvements align with the growing emphasis on sustainable chemistry practices in modern research.

In addition to its pharmaceutical applications, Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- has found utility in materials science. Its unique structural motifs make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties. The ability to incorporate this compound into polymer backbones can lead to materials with improved durability and functionality, opening up new possibilities in industrial applications.

The study of Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- also contributes to our understanding of molecular interactions at the chemical level. Computational studies have been instrumental in predicting how this compound behaves in different environments, providing insights into its reactivity and stability. These computational models are increasingly integrated into experimental designs, facilitating more efficient and targeted research efforts.

As research continues to evolve, the applications of Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- are likely to expand further. Emerging fields such as nanotechnology and biomedicine offer new avenues for exploring its potential contributions. By leveraging cutting-edge synthetic techniques and computational tools, scientists can unlock new possibilities for this versatile compound.

In conclusion, Cyclopentane, [1-(chloromethyl)-1-methylpropyl]- (CAS No. 1553386-58-5) stands out as a compound of significant interest in modern chemical research. Its unique structure and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.